Cas no 127199-45-5 (tert-butyl N-[(7S)-5-azaspiro[2.4]heptan-7-yl]carbamate)

• Product Name: tert-butyl N-[(7S)-5-azaspiro[2.4]heptan-7-yl]carbamate
• CAS No: 127199-45-5
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD09955395
• CID: 63866
• PubChem ID: 10353141
• Update Time: 2025-09-28

tert-butyl N-[(7S)-5-azaspiro[2.4]heptan-7-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 5-azaspiro[2.4]heptan-7-ylcarbamate
• (7S)-5-Azaspiro[2.4]hept-7-ylcarbamic acid tert-butyl ester
• (S)-7-Tert-Butoxycarbonylamino-5-Azaspiro[2.4]Heptane
• Carbamic acid, (7S)-5-azaspiro[2.4]hept-7-yl-, 1,1-dimethylethyl ester (9CI)
• (S)-7-N-Boc-amino-5-Aza-spiro[2.4]heptane
• tert-butyl N-[(7S)-5-azaspiro[2.4]heptan-7-yl]carbamate
• (7S)-5-azaspiro[2.4]hept-7-yl-, 1,1-dimethylethyl ester
• (S)-(5-Aza-spiro[2.4]hept-7-yl)-carbamic acid tert-butyl ester
• Carbamic acid, (7S)-5-azaspiro[2.4]hept-7-yl-, 1,1-dimethylethyl ester
• CarbaMic acid, N-(7S)-5-azaspiro[2.4]hept-7-yl-, 1,1-diMethylethyl ester
• (S)-N-Boc-5-azaspiro[2.4]heptan-7-amine
• (7S)-7-tert-butoxycarbonylamino-5-azaspiro[2.4]heptane
• (7S)-7-tert-butoxycarbonylamino-5-azaspiro(2.4)
• 7-(S)-tert-Butoxycarbonylamino-5-azaspiro[2.4]heptane
• AS-20033
• BCP10392
• AM85538
• AKOS016842277
• DTXSID40438560
• CGEBPOMWRHSMLI-MRVPVSSYSA-N
• (7S)-7-tert-butoxycarbonylamino-5-azaspiro(2.4)heptane
• 7-(S)-[tert-Butoxycarbonylamino]-5-azaspiro[2.4]heptane
• 127199-45-5
• MFCD09955395
• J-502290
• 2-Methyl-2-propanyl (7S)-5-azaspiro[2.4]hept-7-ylcarbamate
• 7-(S)-t-butoxycarbonylamino-5-azaspiro[2.4]heptane
• (S)-(5-Azaspiro[2.4]hept-7-yl)-carbamic acid tert-butyl ester
• J-519986
• tert-Butyl (7S)-5-azaspiro[2.4]heptan-7-ylcarbamate
• CS-W005356
• (S)-7-(BOC-AMINO)-5-AZASPIRO[2.4]HEPTANE
• SCHEMBL2738139
• (S)-7-tert-Butoxycarbonylamino-5-azaspiro[2.4]heptane, AldrichCPR
• tert-butyl (S)-(5-azaspiro[2.4]heptan-7-yl)carbamate
• AC-8342
• G89614

• MDL： MFCD09955395
• Inchi： 1S/C11H20N2O2/c1-10(2,3)15-9(14)13-8-6-12-7-11(8)4-5-11/h8,12H,4-7H2,1-3H3,(H,13,14)/t8-/m1/s1
• InChI Key： CGEBPOMWRHSMLI-MRVPVSSYSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CNCC21CC2)=O

Computed Properties

• Exact Mass: 212.15200
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.9
• Topological Polar Surface Area: 50.4

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.099
• Melting Point: 80-84°C
• Boiling Point: 329.029°C at 760 mmHg
• Flash Point: 152.791°C
• Refractive Index: 1.513
• PSA: 50.36000
• LogP: 1.98280
• Specific Rotation: -64.9° (c=1, H2O)

tert-butyl N-[(7S)-5-azaspiro[2.4]heptan-7-yl]carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C